Cas no 7470-03-3 (1-Propanone,2,3-di-4-morpholinyl-3-phenyl-1-(2,4,6-trimethylphenyl)-)

• Product name: 1-Propanone,2,3-di-4-morpholinyl-3-phenyl-1-(2,4,6-trimethylphenyl)-
• CAS No: 7470-03-3
• MF: C₂₆H₃₄N₂O₃
• MW: 422.559767246246
• CID: 575838
• PubChem ID: 436528

1-Propanone,2,3-di-4-morpholinyl-3-phenyl-1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2,3-di-4-morpholinyl-3-phenyl-1-(2,4,6-trimethylphenyl)-
• NSC402330; AC1L91SH; 1-mesityl-2,3-dimorpholino-3-phenyl-propan-1-one;
• DTXSID30331238
• 2,3-dimorpholin-4-yl-3-phenyl-1-(2,4,6-trimethylphenyl)propan-1-one
• NSC-402330
• NSC402330
• 7470-03-3

• Inchi： InChI=1S/C26H34N2O3/c1-19-17-20(2)23(21(3)18-19)26(29)25(28-11-15-31-16-12-28)24(22-7-5-4-6-8-22)27-9-13-30-14-10-27/h4-8,17-18,24-25H,9-16H2,1-3H3
• InChI Key： VZQHIHBYIRCDRF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C(=O)C(C(C2=CC=CC=C2)N3CCOCC3)N4CCOCC4)C

Computed Properties

• Exact Mass: 422.25712
• Monoisotopic Mass: 422.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.137
• Boiling Point: 576.5°C at 760 mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.576
• PSA: 42.01
• LogP: 3.44460